Cas no 73843-10-4 (Cyclohexanone, 2-(phenylsulfonyl)-)

• Product Name: Cyclohexanone, 2-(phenylsulfonyl)-
• CAS No: 73843-10-4
• MF: C₁₂H₁₄O₃S
• MW: 238.302762508392
• CID: 541905
• PubChem ID: 357759
• Update Time: 2025-06-08

Cyclohexanone, 2-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2-(phenylsulfonyl)-
• 2-(benzenesulfonyl)cyclohexan-1-one
• NSC-617280
• DTXSID50326808
• 2-(Phenylsulfonyl)cyclohexan-1-one
• MLS000701605
• AKOS017269348
• NCI60_005192
• 2-(phenylsulfonyl)cyclohexanone
• AKOS003309847
• SMR000224567
• AB-337/13036015
• HMS2534O16
• NSC617280
• 73843-10-4
• CHEMBL1523464
• CS-0455318

• Inchi： 1S/C12H14O3S/c13-11-8-4-5-9-12(11)16(14,15)10-6-2-1-3-7-10/h1-3,6-7,12H,4-5,8-9H2
• InChI Key： HGTMWGONPUDGMF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1C(CCCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 238.06636548g/mol
• Monoisotopic Mass: 238.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 59.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on Cyclohexanone, 2-(phenylsulfonyl)-

Comprehensive Analysis of Cyclohexanone, 2-(phenylsulfonyl)- (CAS No. 73843-10-4): Properties, Applications, and Industry Trends

Cyclohexanone, 2-(phenylsulfonyl)- (CAS No. 73843-10-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and fine chemical industries. This sulfonyl-substituted cyclohexanone derivative exhibits unique structural features, making it valuable for synthetic applications. With the growing demand for high-performance intermediates, researchers are increasingly exploring its potential in asymmetric synthesis and catalysis.

The molecular structure of 2-(phenylsulfonyl)cyclohexanone combines a six-membered ketone ring with a phenylsulfonyl moiety, creating distinct electronic properties. Recent studies highlight its role as a versatile building block for constructing complex molecules. In pharmaceutical R&D, this compound has shown promise in developing chiral auxiliaries and ligands for transition metal catalysis—a hot topic in green chemistry discussions.

Industry reports indicate rising interest in sulfone-containing compounds like CAS 73843-10-4, particularly for their stability under various reaction conditions. The compound's electron-withdrawing sulfonyl group enhances its reactivity in Michael addition reactions and nucleophilic substitutions, addressing common synthetic challenges. These properties align with current market demands for eco-friendly synthetic routes and atom-efficient processes.

From a commercial perspective, Cyclohexanone, 2-(phenylsulfonyl)- serves as a critical intermediate for specialty chemicals production. Manufacturers are optimizing its synthesis to meet the needs of agrochemical formulations and advanced material science applications. Analytical techniques such as HPLC purification and NMR characterization ensure the compound meets stringent quality standards required by end-users.

Emerging applications in photoinitiator systems and polymer modification have expanded the utility of this chemical. Its compatibility with UV-curable resins responds to the packaging industry's shift toward sustainable coatings. Furthermore, the compound's thermal stability makes it suitable for high-temperature processes—a key consideration for industrial-scale production.

Safety profiles and handling protocols for 73843-10-4 follow standard organic compound guidelines. Proper laboratory practices including ventilation control and personal protective equipment are recommended during handling. Regulatory compliance focuses on REACH certification and GMP standards for pharmaceutical-grade material.

The global market for sulfonyl-functionalized ketones is projected to grow steadily, driven by innovations in catalytic asymmetric synthesis and bioconjugation techniques. Research institutions are investigating novel derivatives of 2-(phenylsulfonyl)cyclohexanone for drug discovery platforms, particularly in targeted therapies. These developments position CAS 73843-10-4 as a compound with expanding commercial and scientific relevance.

Environmental considerations surrounding sulfone-containing compounds have prompted studies on biodegradation pathways and waste treatment methods. The chemical industry is adopting green chemistry principles in the production of such intermediates, addressing concerns about persistent organic pollutants while maintaining synthetic efficiency.

Analytical challenges in working with Cyclohexanone, 2-(phenylsulfonyl)- include accurate stereochemical analysis and impurity profiling. Advanced techniques like chiral chromatography and mass spectrometry help characterize isomeric forms—a crucial aspect for pharmaceutical applications where enantiomeric purity determines biological activity.

Future research directions may explore the compound's potential in energy storage materials and organic electronics, capitalizing on its conjugated system. The intersection of computational chemistry and experimental validation will likely uncover new applications for this multifunctional intermediate in coming years.